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Compound of Interest

Compound Name: Tetraphenyltin

Cat. No.: B1683108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of tetraphenyltin in

various solvent systems, offering insights into its solubility, stability, and reactivity. This

document is intended to assist researchers in selecting the optimal solvent for reactions and

applications involving this versatile organotin compound. Experimental data has been compiled

and presented to support the objective comparison with alternative reagents.

Solubility Profile
Tetraphenyltin, a white crystalline solid, exhibits selective solubility in organic solvents. It is

generally insoluble in water and polar protic solvents.[1][2] Its solubility is significantly higher in

hot aromatic solvents compared to other non-polar and polar aprotic solvents.

Table 1: Solubility of Tetraphenyltin in Various Solvents
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Solvent
Molar Volume
(cm³/mol)

Solubility
Parameter
(cal/cm³)^½

Mole Fraction
Solubility (x₂) at
25°C

Carbon Tetrachloride 97.1 8.6 0.0019

Benzene 89.4 9.2 0.0049

Toluene 106.8 8.9 0.0042

p-Xylene 123.9 8.8 0.0038

Chloroform 80.7 9.3 Data not available

Data extracted from studies based on Hildebrand's regular solution theory.

The solubility of tetraphenyltin in non-polar solvents can be rationalized using Hildebrand's

regular solution theory. The theory predicts that solubility is maximized when the solubility

parameters of the solute and solvent are closely matched. The large molar volume of

tetraphenyltin also influences its solubility, often requiring the inclusion of a Flory-Huggins

term in the saturation solubility equation for accurate prediction.

Stability and Reactivity
Tetraphenyltin is a stable compound under normal conditions but is incompatible with strong

acids and strong oxidizing agents.[1][2] Its stability in different solvent systems can influence

reaction outcomes.

Reactivity with Electrophiles:

The reactivity of tetraphenyltin with electrophiles, such as iodine, is solvent-dependent. The

reaction of tin compounds with iodine is a well-established process. The rate of this reaction

can be influenced by the solvent's polarity and its ability to stabilize the transition state. While

specific kinetic data for the thermal decomposition of tetraphenyltin in various solvents is not

readily available in the literature, the general principle of solvent effects on reaction rates

applies. For instance, the reaction between tin and iodine proceeds readily in solvents like

carbon disulfide and dichloromethane.[3]
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Performance in Cross-Coupling Reactions
Tetraphenyltin is a widely used reagent in palladium-catalyzed cross-coupling reactions, most

notably the Stille reaction. It serves as a source of phenyl groups for the formation of carbon-

carbon bonds.

Stille Cross-Coupling Reaction
The Stille reaction is a versatile method for the synthesis of complex organic molecules. The

general scheme involves the reaction of an organostannane with an organic halide or triflate,

catalyzed by a palladium complex.

Workflow for a Typical Stille Coupling Reaction:

Organotin (e.g., Tetraphenyltin)
+ Organic Halide/Triflate

Reaction Mixture
(Inert Atmosphere)

Pd(0) Catalyst
(e.g., Pd(PPh₃)₄)

Anhydrous Solvent
(e.g., Toluene, THF, DMF)

Heating
(Optional)

Reaction Monitoring
(TLC, GC, LC-MS)

Aqueous Workup
(e.g., KF solution)

Purification
(Column Chromatography) Coupled Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Performance of Tetraphenyltin in Diverse Solvent
Systems: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683108#performance-of-tetraphenyltin-in-different-
solvent-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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